Cas no 1022395-72-7 (4-Bromo-3-((4-chlorophenylthio)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one)

4-Bromo-3-((4-chlorophenylthio)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one structure
1022395-72-7 structure
Product Name:4-Bromo-3-((4-chlorophenylthio)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one
CAS No:1022395-72-7
MF:C17H14BrClN2OS
MW:409.727860927582
CID:5024563
Update Time:2026-02-28

4-Bromo-3-((4-chlorophenylthio)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-3-((4-CHLOROPHENYLTHIO)METHYL)-2-METHYL-1-PHENYL-3-PYRAZOLIN-5-ONE
    • 4-bromo-5-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
    • 4-Bromo-3-((4-chlorophenylthio)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one
    • Inchi: 1S/C17H14BrClN2OS/c1-20-15(11-23-14-9-7-12(19)8-10-14)16(18)17(22)21(20)13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: XBTTWLQPLGQKLR-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C2C=CC=CC=2)N(C)C=1CSC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 473
  • XLogP3: 5.2
  • Topological Polar Surface Area: 48.8
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